Cas no 1249393-90-5 (2-(1H-pyrazol-1-ylmethyl)piperidine)

• Product Name: 2-(1H-pyrazol-1-ylmethyl)piperidine
• CAS No: 1249393-90-5
• CID: 4581192
• Update Time: 2025-06-10

2-(1H-pyrazol-1-ylmethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-ylmethyl)piperidine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(1H-pyrazol-1-ylmethyl)piperidine

Comprehensive Overview of 2-(1H-Pyrazol-1-ylmethyl)piperidine (CAS No. 1249393-90-5): Properties, Applications, and Industry Insights

2-(1H-Pyrazol-1-ylmethyl)piperidine (CAS No. 1249393-90-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring with a pyrazole moiety, offering versatile reactivity and potential biological activity. This article delves into its chemical properties, synthesis routes, and emerging applications while addressing frequently asked questions in the field.

The compound's molecular formula, C₉H₁₅N₃, highlights its nitrogen-rich architecture, which is particularly valuable in drug discovery. Researchers often explore piperidine derivatives like this for their ability to modulate central nervous system (CNS) targets, though 1249393-90-5 itself is primarily investigated as a building block for more complex structures. Its pyrazole-methyl-piperidine scaffold appears in patents related to kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, 2-(1H-pyrazol-1-ylmethyl)piperidine can be prepared via nucleophilic substitution between 1H-pyrazole and chloromethylpiperidine derivatives. Recent literature emphasizes green chemistry approaches to such N-heterocycle syntheses, reflecting the industry's shift toward sustainable practices. Analytical characterization typically involves NMR spectroscopy (showing distinct peaks at 7.5-7.7 ppm for pyrazole protons) and mass spectrometry (m/z 165 for the molecular ion).

The compound's physicochemical properties—including a calculated logP of 1.2 and polar surface area of 30.7 Ų—suggest moderate blood-brain barrier permeability, making it relevant to neuroscientific research. These characteristics have led to its inclusion in fragment-based drug design (FBDD) libraries, especially for targets like G-protein-coupled receptors (GPCRs). Notably, the pyrazolyl-piperidine motif shares structural similarities with several FDA-approved drugs, though 1249393-90-5 itself remains preclinical.

In material science, derivatives of 2-(1H-pyrazol-1-ylmethyl)piperidine have shown promise as ligands for transition metal catalysts. The pyrazole nitrogen atoms can coordinate to metals like palladium or copper, enabling cross-coupling reactions essential for constructing complex organic molecules. This application resonates with the growing demand for efficient catalytic systems in fine chemical production.

Safety evaluations indicate that proper handling with personal protective equipment (PPE) is recommended, though the compound isn't classified under stringent hazard categories. Storage at 2-8°C under inert atmosphere ensures stability, as the piperidine-pyrazole linkage may be sensitive to prolonged heat or moisture. These protocols align with broader laboratory safety trends emphasizing preventive measures.

Market analysts note increasing interest in specialty heterocycles like 1249393-90-5, driven by pharmaceutical outsourcing and CRO demand. Suppliers typically offer it in 95-98% purity for research use, with pricing influenced by scale and customization requirements. The compound's patent landscape shows activity in China, the US, and EU jurisdictions, particularly around small molecule therapeutics.

Future research directions may explore the compound's potential in bioorthogonal chemistry or as a scaffold for PROTAC degraders—two rapidly evolving areas in chemical biology. Its balanced lipophilicity and hydrogen bonding capacity make it a candidate for further derivatization, especially in targeted protein degradation strategies that dominate current drug discovery discourse.

For researchers sourcing CAS 1249393-90-5, verification through orthogonal analytical methods (HPLC, elemental analysis) is advised to ensure batch consistency—a critical consideration in reproducibility-focused science. The compound's spectral data has been documented in several open-access chemistry databases, facilitating its adoption in academic and industrial settings alike.